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Compound of Interest

Compound Name: AP-14145 HCl

Cat. No.: B1192163

Get Quote

Compound Profile & Stability Overview
AP-14145 Hydrochloride is a potent, negative allosteric modulator of KCa2 (SK) channels.[1][2]

As a hydrochloride salt, it exhibits specific physicochemical properties—primarily hygroscopicity

and pH-dependent solubility—that dictate its stability.
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Property Specification Critical Note

CAS Number 2387505-59-9
Verify batch-specific CoA for

hydration state.[1]

Molecular Weight 398.81 g/mol
Batch MW may vary due to

water content (hydrates).[1]

Solubility (DMSO) ~100 mM (39 mg/mL)
Stable. Recommended for

stock solutions.[1]

Solubility (Water) Very Low / Unstable
Risk. Prone to precipitation

and hydrolysis.

Storage (Solid) -20°C (Desiccated)
Stable for >2 years if kept dry

and dark.

Storage (Solution) -80°C (Anhydrous)
Stable for ~6 months. Avoid

freeze-thaw.

Critical Degradation Pathways
To prevent degradation, you must understand why it occurs. AP-14145 HCl is susceptible to

three primary failure modes:

Hygroscopic Hydrolysis (Chemical):

Mechanism: The HCl salt form attracts atmospheric moisture. Water molecules attack the

acetamide linkage (amide hydrolysis) or facilitate ring oxidation, leading to ring-opening or

cleavage.

Indicator: Clumping of powder; "vinegar-like" smell (rare, indicates advanced hydrolysis).

Photolytic Oxidation (Chemical):

Mechanism: The benzimidazole core and trifluoromethyl-phenyl moiety can generate free

radicals upon UV exposure, leading to N-oxidation or polymerization.

Indicator: Solution turns yellow or brown.
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Salt Disproportionation (Physical):

Mechanism: In high-humidity environments or basic aqueous buffers (pH > 7.4), the HCl

counter-ion may dissociate, causing the molecule to revert to its free base form. The free

base is insoluble in water, resulting in immediate precipitation.

Indicator: Visible white precipitate or "cloudiness" upon dilution.

Master Protocol: Preparation & Storage
Step 1: Anhydrous Stock Preparation

Solvent Choice: Use High-Grade Anhydrous DMSO (Dimethyl Sulfoxide).

Why: DMSO stabilizes the polar salt form while preventing hydrolysis.

Avoid: Ethanol (unless necessary for specific in vivo formulations) due to higher

evaporation rates and potential for esterification if traces of acid are present.

Concentration: Prepare a 10 mM or 50 mM stock. Higher concentrations (up to 100 mM) are

possible but increase the risk of "crashing out" upon freezing.

Step 2: The "Crash" Dilution Method
Never add the buffer to the DMSO stock. Always add the DMSO stock to the buffer.

Vortex the buffer (e.g., PBS, pH 7.2) to create a vortex cone.

Slowly pipette the AP-14145 DMSO stock directly into the center of the vortex.

Result: Rapid dispersion prevents local high concentrations that trigger precipitation.

Step 3: Storage Workflow (Visualized)
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Figure 1: Optimal workflow for handling AP-14145 HCl to minimize hygroscopic degradation

and freeze-thaw damage.
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Q1: My AP-14145 solution turned yellow after 2 weeks at
4°C. Is it still usable?
Status:Likely Degraded.

Cause: Yellowing in benzimidazole compounds typically indicates photo-oxidation.

Solution: Discard the solution. For future experiments, store working solutions in amber

tubes or wrap clear tubes in aluminum foil. Never store working solutions (aqueous) for more

than 24 hours.

Q2: I see a white precipitate immediately after diluting
into PBS (pH 7.4). Why?
Status:Salt Disproportionation / Solubility Limit Exceeded.

Cause: AP-14145 is an HCl salt.[3][4][5] At physiological pH (7.4), the equilibrium shifts

toward the free base, which is hydrophobic.

Troubleshooting:

Reduce Concentration: Ensure your final concentration is < 10 µM in aqueous buffer.

Check DMSO %: Maintain at least 0.1% DMSO in the final buffer to aid solubility.

Use a Carrier: For higher concentrations, use 20% Captisol® or Tween-80 to encapsulate

the free base.

Q3: Can I use water to make the stock solution?
Answer:NO.

Reasoning: While HCl salts are theoretically water-soluble, AP-14145 has a large

hydrophobic region (trifluoromethyl-phenyl). In water, it forms a metastable solution that will

hydrolyze over time or precipitate unpredictably.

Correct Protocol: Dissolve in 100% DMSO, then dilute into water immediately before use.
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Q4: How do I handle the "Batch Specific Molecular
Weight"?
Answer:

Context: HCl salts can be hydrates (e.g., monohydrate, dihydrate). A generic MW of 398.81

might not match your specific vial.

Action: Check the label on the vial or the Certificate of Analysis (CoA).

Calculation:

Failure to adjust for batch MW is a common cause of potency errors.

Decision Logic: Solvent Selection
Use this logic gate to determine the correct solvent system for your specific assay.

Select Application Stock Solution 100% Anhydrous DMSO
(Store -80°C)

In Vitro (Cell/Patch) PBS/Media + <0.1% DMSO
(Use Immediately)

In Vivo (Animal) 10% DMSO + 40% PEG300
+ 5% Tween-80 + Saline

Dilute

Formulate

Click to download full resolution via product page

Figure 2: Solvent selection decision tree based on experimental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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